NAD-dependent protein deacetylase sirtuin-2 (192-200)

• sequence: KIFSEVTLK
• source: Homo sapiens (human)
• synonym: NAD-dependent protein deacetylase sirtuin-2 (192-200)

Description

NAD-dependent protein deacetylase sirtuin-2

Scientific Research Applications

Overview of Sirtuins

Sirtuins, particularly Sir2 proteins or sirtuins, are NAD-dependent protein deacetylases found in a range of organisms from bacteria to humans. These enzymes play significant roles in various biological processes, including transcriptional repression, cell cycle regulation, and cellular responses to DNA damage. They are notably implicated in the regulation of aging and longevity in model organisms (North & Verdin, 2004).

Metabolic Diseases and Sirtuins

Sirtuins, including sirtuin-2, have been closely linked to metabolic diseases. They are crucial in managing various biological responses to nutritional and environmental stimuli and play a vital role in aging and longevity across different species. This connection has spurred interest in sirtuin-targeted pharmaceutical interventions for age-associated diseases (Imai & Guarente, 2010).

Diverse Functions of Sirtuins

Sirtuins have diverse biological activities, including development, metabolism, apoptosis, and heterochromatin formation. This variety reflects the wide range of substrates that sirtuins interact with, beyond just histone deacetylation. Their unusual catalytic properties contribute to these diverse functions (Buck, Gallo & Smith, 2004).

Sirtuins in Neurodegenerative Diseases

Evidence supports the major roles of sirtuins in many aspects of physiology, especially pathways related to aging, which is a significant risk factor for neurodegenerative diseases. The molecular mechanisms underlying sirtuins' protective effects in such diseases focus on protein homeostasis, neural plasticity, mitochondrial function, and chronic inflammation (Min et al., 2013).

Sirtuins and Oxidative Stress

Sirtuins, including various isoforms like SIRT1–7, are key in regulating cellular homeostasis and can be affected by oxidative stress at different levels. This impact includes expression, posttranslational modifications, and protein-protein interactions, highlighting their critical role in cellular responses to environmental changes (Santos, Escande & Denicola, 2015).

Sirtuin Catalysis and Regulation

Sirtuins are involved in key processes such as transcription, metabolism, and stress response. Their link with improved health span in mammals and regulation of caloric restriction-mediated pathways has prompted research into small-molecule regulators of sirtuin activity (Feldman, Dittenhafer-Reed & Denu, 2012).

Metabolic Regulatory Functions

Sirtuins regulate cellular metabolism in response to nutrient availability, playing a pivotal role in metabolic control in higher organisms, including mammals. This highlights the importance of sirtuins in adapting to varying environmental and nutritional conditions (Schwer & Verdin, 2008).